ethyl 2-sulfanylpentanoate
Overview
Description
Ethyl 2-sulfanylpentanoate, also known as ethyl 2-mercaptodipentanoate, is an organic compound that belongs to the class of thioesters. It has a CAS Number of 91983-96-9 and a molecular weight of 162.25 .
Molecular Structure Analysis
The InChI code for this compound is1S/C7H14O2S/c1-3-5-6(10)7(8)9-4-2/h6,10H,3-5H2,1-2H3 . This indicates that the compound has a carbon backbone with an ethyl group, a sulfanyl group, and a pentanoate group. Physical And Chemical Properties Analysis
This compound has a molecular weight of 162.25 . Other physical and chemical properties such as boiling point, density, and solubility are not specified in the available resources.properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 2-sulfanylpentanoate can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Pentanoic acid", "Thionyl chloride", "Ethanol", "Sodium ethoxide", "Sulfur" ], "Reaction": [ "Step 1: Pentanoic acid is reacted with thionyl chloride to form pentanoyl chloride.", "Step 2: Pentanoyl chloride is then reacted with ethanol to form ethyl pentanoate.", "Step 3: Ethyl pentanoate is then reacted with sodium ethoxide to form sodium ethyl pentanoate.", "Step 4: Sulfur is added to the reaction mixture to form sodium ethyl pentanoate thiolate.", "Step 5: The thiolate is then treated with ethyl iodide to form ethyl 2-sulfanylpentanoate." ] } | |
CAS RN |
91983-96-9 |
Molecular Formula |
C7H14O2S |
Molecular Weight |
162.2 |
Purity |
95 |
Origin of Product |
United States |
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